Cas no 1822460-56-9 (Benzyl ((4-hydroxyazepan-4-yl)methyl)carbamate hydrochloride)

• Product Name: Benzyl ((4-hydroxyazepan-4-yl)methyl)carbamate hydrochloride
• CAS No: 1822460-56-9
• MF: C₁₅H₂₃ClN₂O₃
• MW: 314.807723283768
• CID: 4918479
• Update Time: 2025-06-11

Benzyl ((4-hydroxyazepan-4-yl)methyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl ((4-hydroxyazepan-4-yl)methyl)carbamate hydrochloride
• Benzyl ((4-hydroxyazepan-4-yl)methyl)carbamate HCl

• Inchi： 1S/C15H22N2O3.ClH/c18-14(20-11-13-5-2-1-3-6-13)17-12-15(19)7-4-9-16-10-8-15;/h1-3,5-6,16,19H,4,7-12H2,(H,17,18);1H
• InChI Key： BCJYBKZHYRWDFJ-UHFFFAOYSA-N
• SMILES： Cl.OC1(CNC(=O)OCC2C=CC=CC=2)CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 306
• Topological Polar Surface Area: 70.6

Benzyl ((4-hydroxyazepan-4-yl)methyl)carbamate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl ((4-hydroxyazepan-4-yl)methyl)carbamate hydrochloride

Recent Advances in the Study of Benzyl ((4-hydroxyazepan-4-yl)methyl)carbamate hydrochloride (CAS: 1822460-56-9)

Benzyl ((4-hydroxyazepan-4-yl)methyl)carbamate hydrochloride (CAS: 1822460-56-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of protease inhibitors and modulators of enzymatic activity. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, its synthetic pathways, biological activities, and potential applications in drug discovery.

The compound has garnered attention due to its unique structural features, which include a hydroxyazepane ring and a carbamate functional group. These moieties are known to interact with various biological targets, making the compound a promising candidate for further investigation. Recent publications have explored its role in the inhibition of enzymes such as cathepsins and other proteases, which are implicated in a range of diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.

One of the key advancements in the study of Benzyl ((4-hydroxyazepan-4-yl)methyl)carbamate hydrochloride is the optimization of its synthetic route. Researchers have developed more efficient and scalable methods for its production, which are crucial for its potential use in large-scale pharmaceutical applications. These methods often involve multi-step organic synthesis, with careful control of reaction conditions to ensure high yield and purity. The improved synthetic protocols have also enabled the production of derivatives with enhanced biological activity and selectivity.

In vitro and in vivo studies have demonstrated the compound's ability to modulate enzymatic activity with high specificity. For instance, it has been shown to inhibit cathepsin B, a protease involved in tumor progression and metastasis, at nanomolar concentrations. This inhibitory activity suggests that the compound could serve as a lead structure for the development of new anticancer agents. Additionally, its interaction with other proteases has been investigated, revealing potential applications in the treatment of inflammatory and infectious diseases.

Despite these promising findings, challenges remain in the development of Benzyl ((4-hydroxyazepan-4-yl)methyl)carbamate hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent studies have begun to explore these aspects, with some success in improving the pharmacokinetic properties of the compound and its derivatives.

In conclusion, Benzyl ((4-hydroxyazepan-4-yl)methyl)carbamate hydrochloride represents a valuable tool in medicinal chemistry, with potential applications in the treatment of various diseases. The latest research has shed light on its synthetic accessibility, biological activity, and therapeutic potential, paving the way for future investigations. Continued efforts in optimizing its properties and exploring its mechanisms of action will be essential for translating these findings into clinical applications.